4-Amino-5-chloronicotinonitrile
Description
4-Amino-5-chloronicotinonitrile is a chemical compound with the molecular formula C6H4ClN3 and a molecular weight of 153.57 . It is used for research purposes .
Molecular Structure Analysis
The InChI code for 4-Amino-5-chloronicotinonitrile is 1S/C6H4ClN3/c7-5-3-10-2-4 (1-8)6 (5)9/h2-3H, (H2,9,10) . This indicates the presence of a chlorine atom (Cl), a cyano group (CN), and an amino group (NH2) on a pyridine ring.Physical And Chemical Properties Analysis
4-Amino-5-chloronicotinonitrile is a white to off-white to yellow to red powder .Scientific Research Applications
Synthesis and Chemical Reactions
- 4-Amino-5-chloronicotinonitrile serves as a critical intermediate in the synthesis of complex organic compounds. Delvare et al. (2011) demonstrated the use of palladium(0) for regioselective C-2 amination of dichloronicotinonitrile, leading to 4-chloro-6-anilino nicotinonitrile derivatives after deprotection (Delvare, Koza, & Morgentin, 2011). Similarly, Wang et al. (2020) developed a robust method for constructing 3-substituted 5-chloro-1,6-naphthyridin-4-one derivatives using Grignard reagents and 4-amino-2-chloronicotinonitrile (Wang et al., 2020).
Pharmacological Research
- Chlorogenic acid (CGA), structurally similar to 4-amino-5-chloronicotinonitrile, has been extensively studied for its biological and pharmacological effects. Naveed et al. (2018) highlighted CGA's role in lipid and glucose metabolism, potentially aiding in treating disorders like cardiovascular disease, diabetes, and obesity (Naveed et al., 2018).
Antimicrobial Properties
- Mabkhot et al. (2016) explored the antimicrobial activity of novel thiophene derivatives synthesized from 4-amino-5-chloronicotinonitrile, showing potential in antibiotic pharmacomodulation (Mabkhot et al., 2016).
Agricultural Chemistry
- In the context of agriculture, Kolpin (1997) studied the relation between land use and concentrations of agricultural chemicals, including derivatives of chloronicotinonitrile, in groundwater, emphasizing the environmental impact of these compounds (Kolpin, 1997).
Corrosion Control
- Bentiss et al. (2009) investigated the use of 4-amino-1,2,4-triazole derivatives, related to 4-amino-5-chloronicotinonitrile, as corrosion inhibitors for mild steel in hydrochloric acid, demonstrating their potential in industrial applications (Bentiss et al., 2009).
properties
IUPAC Name |
4-amino-5-chloropyridine-3-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4ClN3/c7-5-3-10-2-4(1-8)6(5)9/h2-3H,(H2,9,10) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IETAIDPTMBIJIK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(C=N1)Cl)N)C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4ClN3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
153.57 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-5-chloronicotinonitrile | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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